2-(4-((3-Chloropyrazin-2-yl)oxy)piperidin-1-yl)quinoline

• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 2-[4-(3-chloropyrazin-2-yl)oxypiperidin-1-yl]quinoline
• InChI: InChI=1S/C18H17ClN4O/c19-17-18(21-10-9-20-17)24-14-7-11-23(12-8-14)16-6-5-13-3-1-2-4-15(13)22-16/h1-6,9-10,14H,7-8,11-12H2
• InChI Key: WELZIMFIPPRXCM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CN=C2Cl)C3=NC4=CC=CC=C4C=C3

Description

2-(4-((3-Chloropyrazin-2-yl)oxy)piperidin-1-yl)quinoline is a useful research compound. Its molecular formula is C18H17ClN4O and its molecular weight is 340.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(quinolin-2-yl)piperidin-4-ol (see PREPARATION P1.1; 2.0 g, 8.7 mmol) in DMF (30 mL) at room temperature was added sodium hydride (60% wt in mineral oil) (0.47 g, 17.4 mmol) at 0° C. The mixture was stirred at room temperature for 60 min and then 2,3-dichloro-pyrazine (1.2 g, 8.7 mmol) was added. The reaction mixture was heated to 90° C. overnight and then diluted with water (60 mL) and extracted with EtOAc (2×50 mL). The combined organic extracts were washed with water (40 mL) and brine (40 mL), dried over Na2SO4, and filtered. The filtrate was evaporated in vacuo and the residue was purified by flash column chromatography on silica gel (10% to 30% EtOAc in petroleum ether) to give the title product (2.0 g, 5.8 mmol, 70% yield) as white solid. ESI-MS (M+1): 341 calc. for C18H12ClN4O 340.